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Compound of Interest

Compound Name: 18:1-17:1-18:1 TG-d5

Cat. No.: B12362630

An In-depth Technical Guide to the Storage of 18:1-17:1-18:1 TG-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the optimal storage conditions for the
deuterated triglyceride 18:1-17:1-18:1 TG-d5 (1,3-dioleoyl-2-heptadecanoyl-glycerol-d5).
Adherence to these guidelines is critical for maintaining the stability and purity of this
compound, ensuring the accuracy and reproducibility of experimental results in lipidomics,
metabolomics, and other research applications.

Core Storage Recommendations

The consensus from leading suppliers is that 18:1-17:1-18:1 TG-d5 should be stored at -20°C
for long-term stability.[1][2][3][4] This low temperature is essential to minimize lipid degradation
from oxidation and hydrolysis.

Quantitative Storage Parameters

A summary of the key storage conditions from various suppliers is presented in the table below
for easy comparison.
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Parameter

Recommendation

Source

Avanti Polar Lipids[1],

Storage Temperature -20°C MedChemExpress[2], Sigma-
Aldrich[3]
Shipping Condition Dry Ice Sigma-Aldrich[3]
) ] MedChemExpress[2], Sigma-
Physical Form Solution

Aldrich[3]

Long-term Stability

Up to 2 years (in solution)

MedChemExpress|[2]

Short-term Stability

3 Months

Avanti Polar Lipids (for a
similar TG-d5 product)[5]

Experimental Protocols and Handling

While specific experimental protocols will vary based on the application, the handling and

preparation of 18:1-17:1-18:1 TG-d5 as an internal standard in mass spectrometry-based

lipidomics is a common use case.

General Handling Guidelines

» Avoid Repeated Freeze-Thaw Cycles: To prevent degradation, it is advisable to aliquot the

standard into smaller, single-use volumes upon receipt.

 Inert Atmosphere: For maximum stability, especially if the solvent is evaporated, the

compound should be stored under an inert gas like argon or nitrogen.

e Proper Solvents: 18:1-17:1-18:1 TG-d5 is often supplied in a solution, such as a
dichloromethane:methanol mixture. When further dilutions are necessary, use high-purity

solvents appropriate for the analytical method.

Example Protocol: Preparation of Internal Standard

Working Solution

o Equilibration: Allow the vial of 18:1-17:1-18:1 TG-d5 to warm to room temperature before

opening to prevent condensation of moisture into the solution.
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 Dilution: Prepare a stock solution by diluting the original standard with a suitable solvent,
such as a 2:1 mixture of dichloromethane to methanol.

o Working Solution: Further dilute the stock solution to the final desired concentration (e.g., 0.2
pg/mL) for spiking into samples before lipid extraction.[6][7]

o Storage of Diluted Standards: Store freshly prepared diluted standards at -20°C and use
them within a short period to ensure accuracy.

Visualized Workflows
Logical Workflow for Handling and Storage

The following diagram illustrates the recommended workflow from receiving the compound to
its use in an experiment.
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Caption: Recommended handling and storage workflow for 18:1-17:1-18:1 TG-d5.
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Potential Degradation Pathway

This diagram illustrates the primary degradation pathways for triglycerides that are mitigated by

proper storage.
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Caption: Key degradation pathways for triglycerides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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